Cas no 103554-42-3 (Benzoic acid,2-[[2-(1,1-dimethylethyl)phenyl]amino]-)

Benzoic acid,2-[[2-(1,1-dimethylethyl)phenyl]amino]- Properties

Names and Identifiers

• 2-(2-tert-butylanilino)benzoic acid
• 2-(2-TERT-BUTYL-PHENYLAMINO)-BENZOIC ACID
• Benzoic acid,2-[[2-(1,1-dimethylethyl)phenyl]amino]-
• N-(2-TERT-BUTYLPHENYL)ANTHRANILIC ACID
• 2-(2-tert-butyl-phenylamino)benzoic acid
• ACMC-1C3MK
• AG-D-14546
• CTK4A2186
• SureCN4251052
• 103554-42-3
• AKOS013581545
• DTXSID90479024
• 4-CHLORO-3-HYDROXY-5-(TRIFLUOROMETHYL)-1,1-BIPHENYL-4-CARBONITRILE
• SCHEMBL4251052
• +Expand

• InChIKey： JMTGAJXOFMUNHY-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H19NO2/c1-17(2,3)13-9-5-7-11-15(13)18-14-10-6-4-8-12(14)16(19)20/h4-11,18H,1-3H3,(H,19,20)
• SMILES： CC(C1C=CC=CC=1NC1C=CC=CC=1C(O)=O)(C)C

Computed Properties

• Exact Mass: 269.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 269.142
• Heavy Atom Count: 20
• Complexity: 334
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• LogP: 4.49890
• PSA: 49.33000
• Refractive Index: 1.606
• Boiling Point: 399.5°Cat760mmHg
• Flash Point: 195.4°C
• Density: 1.147